3-(4-Phenyl-1H-1,2,3-triazol-1-YL)propan-1-amine

• Molecular Formula: C11H14N4
• Molecular Weight: 202.26 g/mol
• SMILES: C1=CC=C(C=C1)C2=CN(N=N2)CCCN
• InChI: InChI=1S/C11H14N4/c12-7-4-8-15-9-11(13-14-15)10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8,12H2
• InChIKey: KPWHZIMMEKBFLG-UHFFFAOYSA-N

3-(4-Phenyl-1H-1,2,3-triazol-1-yl)propan-1-amine: Key Conjugate Building Block

3-(4-Phenyl-1H-1,2,3-triazol-1-YL)propan-1-amine (CAS 1564544-25-7) is a 1,4-disubstituted-1,2,3-triazole featuring a terminal primary amine on a three-carbon linker, classifying it as a heterocyclic amine building block [1]. The 1,2,3-triazole core is a recognized bioisostere of the amide bond, and the 4-phenyl substituent provides a hydrophobic aromatic moiety, while the propan-1-amine chain offers a reactive handle for further conjugation, making this scaffold valuable in medicinal chemistry, chemical biology, and materials science [2].

Core 1,2,3-Triazole bioisostere of the amide bond

Handle Terminal primary amine for conjugation and coupling

Moiety 4-Phenyl group provides hydrophobic aromatic interaction

• [1] PubChem. (2026). Compound Summary for CID 57446113, 3-(4-Phenyl-1H-1,2,3-triazol-1-YL)propan-1-amine. National Center for Biotechnology Information. View Source
• [2] Bonandi, E., Christodoulou, M. S., Fumagalli, G., Perdicchia, D., Rastelli, G., & Passarella, D. (2017). The 1,2,3-triazole ring as a bioisostere in medicinal chemistry. Drug Discovery Today, 22(10), 1572-1581. View Source

3-(4-Phenyl-1H-1,2,3-triazol-1-yl)propan-1-amine vs. Generic Triazole Substitutes

Substituting 3-(4-Phenyl-1H-1,2,3-triazol-1-YL)propan-1-amine with a closely related analog can drastically alter key molecular properties. For instance, simply replacing the terminal amine with a hydroxyl group (the propanol analog) eliminates the only primary amine available for amide coupling, a critical reaction for bioconjugation and PROTAC synthesis. The specific 1,4-substitution pattern on the triazole, typically achieved via copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC), is also crucial; using a 1,5-disubstituted triazole (derived from ruthenium catalysis) would present a different spatial orientation, potentially disrupting target binding or metal coordination geometry [1]. Even a change in chain length from the three-carbon linker to a shorter two-carbon analog would alter the separation between the functional amine and the phenyl-triazole core, impacting the molecule's flexibility and total polar surface area (TPSA), as detailed in the quantitative evidence below [2].

Propanol analog removes the only primary amine, blocking amide coupling for bioconjugation.

1,5-Disubstituted triazole isomer changes spatial orientation, which may disrupt target binding or metal coordination.

Shorter carbon linker reduces flexibility and alters total polar surface area, impacting molecular reach.

• [1] Tornøe, C. W., Christensen, C., & Meldal, M. (2002). Peptidotriazoles on solid phase: [1,2,3]-triazoles by regiospecific copper(I)-catalyzed 1,3-dipolar cycloadditions of terminal alkynes to azides. The Journal of Organic Chemistry, 67(9), 3057-3064. View Source
• [2] Veber, D. F., Johnson, S. R., Cheng, H. Y., Smith, B. R., Ward, K. W., & Kopple, K. D. (2002). Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615-2623. View Source

3-(4-Phenyl-1H-1,2,3-triazol-1-yl)propan-1-amine vs. Closest Analogs

Solubility Advantage: Primary Amine vs. Parent Triazole

The integration of a propan-1-amine chain onto the 4-phenyltriazole core introduces an ionizable center that significantly enhances aqueous solubility. The target compound has a computed XLogP3-AA value of 0.7 and a Topological Polar Surface Area (TPSA) of 56.7 Ų, indicating balanced hydrophilicity [1]. In contrast, the simpler parent scaffold, 4-phenyl-1H-1,2,3-triazole, has a computed XLogP of 2.0 and a TPSA of only 41.6 Ų, making it substantially more lipophilic [2]. This difference is critical for applications requiring dissolution in aqueous media without excessive organic co-solvent.

Solubility vs. parent triazole

Cross-study comparable

XLogP 0.7 vs 2.0 (65% reduction)
TPSA 56.7 vs 41.6 Ų (36% increase)

Predicted higher aqueous solubility for biological assays

Computational prediction; verify experimentally

Evidence Dimension	Computed Lipophilicity (XLogP) and Topological Polar Surface Area (TPSA)
Target Compound Data	XLogP = 0.7, TPSA = 56.7 Ų
Comparator Or Baseline	4-Phenyl-1H-1,2,3-triazole: XLogP = 2.0, TPSA = 41.6 Ų
Quantified Difference	XLogP reduced by 1.3 units (65% decrease), TPSA increased by 15.1 Ų (36% increase)
Conditions	Computational prediction (XLogP3 and Cactvs algorithms) via PubChem

Why This Matters

A lower XLogP and higher TPSA predict superior aqueous solubility, which is a key selection criterion for biological assays and simplifies downstream purification.

• [1] PubChem. (2026). Compound Summary for CID 57446113, 3-(4-Phenyl-1H-1,2,3-triazol-1-YL)propan-1-amine. National Center for Biotechnology Information. View Source
• [2] PubChem. (2026). Compound Summary for CID 135438501, 4-Phenyl-1H-1,2,3-triazole. National Center for Biotechnology Information. View Source

Amine Linker Flexibility vs. Acetic Acid Analog

The propan-1-amine chain provides four rotatable bonds, offering significant conformational flexibility for a linker [1]. This is a marked difference from the acetic acid analog, 2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetic acid, which has only two rotatable bonds and a significantly shorter reach between the triazole and the functional group [2]. The longer, more flexible amine chain is better suited for spanning the distance between two protein binding interfaces in PROTAC design, while the shorter, more rigid acid analog restricts the achievable conformations.

Linker flexibility vs. acetic acid analog

Cross-study comparable

4 rotatable bonds, 3-carbon amine linker
vs. 2 rotatable bonds, 1-carbon acid linker

Expands PROTAC linker library flexibility range

Structure-based comparison; distance context matters

Evidence Dimension	Rotatable Bond Count and Linker Length
Target Compound Data	4 rotatable bonds; a 3-carbon linker ending in a primary amine
Comparator Or Baseline	2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetic acid: 2 rotatable bonds; a 1-carbon linker ending in a carboxylic acid
Quantified Difference	Rotatable bonds increased from 2 to 4; linker extended by 2 carbon atoms.
Conditions	Computational analysis of molecular structure (SMILES) via PubChem

Why This Matters

The increased length and flexibility of the linker expand the toolbox for PROTAC design, enabling the exploration of different distances between ligands of target proteins and E3 ligases, which is critical for ternary complex formation.

• [1] PubChem. (2026). Compound Summary for CID 57446113, 3-(4-Phenyl-1H-1,2,3-triazol-1-YL)propan-1-amine. National Center for Biotechnology Information. View Source
• [2] PubChem. (2026). Compound Summary for CID 23895674, 2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetic acid. National Center for Biotechnology Information. View Source

Chelating Potential vs. 1-Propyl-4-phenyltriazole

The target compound's structure combines a triazole N2-coordinating moiety with a terminal primary amine, creating a potential bidentate or bridging ligand [1]. In a comparative study of analogous Re(I) complexes, the ligand 1-propyl-4-phenyl-1,2,3-triazole (lacking the terminal amine) acted purely as a monodentate ligand, binding only through the triazole nitrogen [2]. While direct complexation data for the target compound is unavailable, the presence of the amine creates a second, well-established metal-binding site, which is absent in the simple 1-propyl analog, suggesting a fundamental difference in coordination behavior.

Chelating potential vs. propyl analog

Class-level inference

Potential bidentate N2(triazole)-N(amine)
vs. monodentate N2(triazole) only

May support more stable or bridged metal complexes

Inferred from Re(I) complex studies; no direct data

Evidence Dimension	Ligand Denticity Potential
Target Compound Data	Potential for N2(triazole)-N(amine) bidentate coordination
Comparator Or Baseline	1-propyl-4-phenyl-1,2,3-triazole: strictly monodentate N2(triazole) coordination
Quantified Difference	No direct experimental binding constant available. Inference based on well-established amine-metal coordination chemistry.
Conditions	Inference based on the solid-state structure of [Re(bpy)(CO)3(1-propyl-4-phenyl-1,2,3-triazole)]PF6 and general coordination principles.

Why This Matters

For researchers synthesizing novel metal complexes, a potential bidentate ligand offers distinct advantages for building more stable, structurally complex, or catalytically active complexes compared to purely monodentate alternatives.

• [1] Schweinfurth, D., Pattacini, R., Strobel, S., & Sarkar, B. (2009). New 1,2,3-triazole ligands and their Cu(I) and Ag(I) complexes: Synthesis, characterization, and structural properties. Dalton Transactions, (42), 9291-9297. View Source
• [2] Anderson, C. B., Elliott, A. B. S., McAdam, C. J., Gordon, K. C., & Crowley, J. D. (2013). fac-Re(CO)3 complexes of 1,4-disubstituted 1,2,3-triazoles: A systematic study of the influence of the triazole substituent on the electronic properties of the complexes. Organometallics, 32(3), 788-797. View Source

3-(4-Phenyl-1H-1,2,3-triazol-1-yl)propan-1-amine: Key Application Scenarios

PROTAC Linker Design with Flexible Amine Handle

The compound's 3-carbon amine chain provides the greatest conformational freedom and a longer reach (4 rotatable bonds) compared to shorter-chain analogs like 2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetic acid (2 rotatable bonds), making it a superior candidate for initial PROTAC linker libraries where optimal distance and flexibility between the target binder and an E3 ligase ligand are unknown [1]. The terminal amine allows for direct, high-yield amide bond formation with carboxylic acid-containing payloads.

FBDD Libraries for Aqueous-Soluble Chemical Space

With a favorable computed XLogP of 0.7, this compound occupies a distinctly more hydrophilic and soluble chemical space compared to its parent scaffold, 4-phenyl-1,2,3-triazole (XLogP = 2.0) [2]. This property makes it the preferred choice for FBDD campaigns aiming to identify soluble core fragments, as it will not precipitate as easily in standard biological assay buffers, ensuring more reliable screening data.

Heterobimetallic and Multidentate Metal Complex Synthesis

For chemists synthesizing new rhenium(I), copper(I), or iridium(III) photoactive complexes, this compound offers a strategic advantage over simple 1-alkyl-4-phenyl-1,2,3-triazoles. The terminal amine provides a secondary coordination site, enabling the rational design of dinuclear complexes or metal-organic frameworks, a feature not achievable with monodentate analogs like 1-propyl-4-phenyl-1,2,3-triazole [3].

Soluble Click-Chemistry Probe Development

The target compound itself is a product of a CuAAC 'click' reaction, but its propan-1-amine tail allows it to be easily functionalized for use as a biological probe. The resulting conjugate retains the benefits of the 'click' triazole linkage while its lower intrinsic lipophilicity, compared to a similar conjugate made from the propanol derivative, ensures the probe distributes more evenly in cellular assays without aggregating.

Application

Selection Property

Validation Focus

PROTAC linker development

Flexible 3-carbon amine linker

Ternary complex formation distance

Fragment-based drug discovery

Low computed XLogP (0.7)

Aqueous solubility in assay buffers

Metal complex synthesis

Potential bidentate coordination

Dinuclear complex formation study

Biological probe conjugation

Click-derived triazole with amine handle

Cellular distribution without aggregation

• [1] PubChem. (2026). Compound Summary for CID 57446113 & CID 23895674. National Center for Biotechnology Information. View Source
• [2] PubChem. (2026). Compound Summary for CID 57446113 & CID 135438501. National Center for Biotechnology Information. View Source
• [3] Anderson, C. B., et al. (2013). fac-Re(CO)3 complexes of 1,4-disubstituted 1,2,3-triazoles. Organometallics, 32(3), 788-797. View Source